Cas no 40712-95-6 (6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one)

• Product Name: 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CAS No: 40712-95-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD01327447
• CID: 1086515
• PubChem ID: 805259
• Update Time: 2025-05-19

6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
• 6,8-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one(SALTDATA: FREE)
• 6,8-Dimethyl-2,3,4,9-tetrahydro-carbazol-1-on
• 6,8-dimethyl-2,3,4,9-tetrahydro-carbazol-1-one
• MFCD01327447
• CS-0316000
• DB-196895
• Oprea1_823611
• 40712-95-6
• AKOS003389580
• SR-01000521410-1
• BBL029241
• G74742
• 6,8-dimethyl-2,3,4,9-tetrahydrocarbazol-1-one
• VS-09167
• Cambridge id 7119125
• SR-01000521410
• STK950838
• AG-205/12141294

• MDL： MFCD01327447
• Inchi： 1S/C14H15NO/c1-8-6-9(2)13-11(7-8)10-4-3-5-12(16)14(10)15-13/h6-7,15H,3-5H2,1-2H3
• InChI Key： WQRKPWGGBANMOX-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C3C=C(C)C=C(C)C=3NC=21

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 3.30370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Recent Advances in the Study of 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS: 40712-95-6)

The compound 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS: 40712-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbazole derivative is structurally unique, featuring a tetrahydrocarbazole core with dimethyl substitutions at the 6 and 8 positions. Its potential applications span across various therapeutic areas, including oncology, neurology, and infectious diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a promising candidate for drug development.

One of the key areas of research has been the synthesis and optimization of 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a palladium-catalyzed cyclization strategy, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale production, addressing previous challenges associated with the compound's synthesis.

In addition to synthetic improvements, recent investigations have explored the biological activities of 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. A preclinical study highlighted its potent inhibitory effects on specific kinase targets implicated in cancer progression. The compound exhibited nanomolar affinity for these kinases, suggesting its potential as a lead compound for anticancer therapeutics. Furthermore, in vitro assays revealed selective cytotoxicity against cancer cell lines while sparing normal cells, underscoring its therapeutic window.

Another noteworthy development is the exploration of 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in neurodegenerative diseases. A 2024 study demonstrated its neuroprotective effects in models of Parkinson's disease, where it attenuated oxidative stress and mitochondrial dysfunction. These findings open new avenues for its application in neurological disorders, although further in vivo studies are warranted to validate these effects.

The pharmacokinetic profile of 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has also been a focus of recent research. A pharmacokinetic study in rodents revealed favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics are critical for its development as a CNS-active agent. However, metabolic stability remains an area for optimization, as rapid hepatic clearance was observed in some models.

In conclusion, 6,8-Dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS: 40712-95-6) represents a multifaceted compound with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have laid a strong foundation for future research. Continued efforts to optimize its properties and explore its therapeutic applications will be essential to fully realize its potential in the chemical biology and pharmaceutical fields.